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Compound of Interest

Compound Name: 1,3,5-Trimethylcyclohexane

Cat. No.: B158894

An In-depth Technical Guide to 1,3,5-Trimethylcyclohexane for Researchers and Scientists.

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,3,5-Trimethylcyclohexane, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identity and Properties

1,3,5-Trimethylcyclohexane is a cycloalkane with the chemical formula CoHss. It is a colorless
liquid characterized by a cyclohexane ring substituted with three methyl groups at positions 1,
3, and 5. This arrangement leads to specific stereoisomers, with the cis-isomer, where all three
methyl groups are on the same side of the ring, being a notable conformation.

The CAS Registry Number for 1,3,5-Trimethylcyclohexane is most commonly cited as 1839-
63-0[1][2][3][4], although the identifier 1795-27-3 is also associated with this compound[5]. The
molecular weight of 1,3,5-Trimethylcyclohexane is approximately 126.24 g/mol [1][3][5].

Quantitative Data Summary

The following table summarizes the key quantitative data for 1,3,5-Trimethylcyclohexane:
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Property Value Source
Molecular Formula CoHis [11[31[5]
Molecular Weight 126.24 g/mol [5]
126.2392 g/mol [1]

126.243 g/mol [3]

CAS Registry Number 1839-63-0 [1112]131[4]
1795-27-3 [5]

Density 0.77 g/lcm?3 [2][5]
Boiling Point Approximately 140°C [2][5]
Melting Point -50 °C [2]
Flash Point 19°C [2]

Experimental Protocols

Due to the nature of 1,3,5-Trimethylcyclohexane as a simple organic compound, it is not

typically associated with complex biological signaling pathways. Therefore, experimental

protocols would focus on its synthesis, purification, and analysis. A general workflow for the

characterization of 1,3,5-Trimethylcyclohexane is outlined below.

General Workflow for Characterization:

e Synthesis: Synthesize 1,3,5-Trimethylcyclohexane via the hydrogenation of mesitylene

(1,3,5-trimethylbenzene).

 Purification: Purify the product using fractional distillation to remove any unreacted starting

material or byproducts.

e Structural Confirmation:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: Obtain *H and 3C NMR spectra to

confirm the connectivity and stereochemistry of the methyl groups on the cyclohexane
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ring.

o Mass Spectrometry (MS): Use electron ionization mass spectrometry to determine the
molecular weight and fragmentation pattern.

o Infrared (IR) Spectroscopy: Obtain an IR spectrum to identify the characteristic C-H
stretching and bending vibrations of the cycloalkane.

e Purity Analysis:

o Gas Chromatography (GC): Employ GC to assess the purity of the sample and quantify
any impurities.

Logical Relationships

The following diagram illustrates the relationship between 1,3,5-Trimethylcyclohexane and its
aromatic precursor, mesitylene, as well as its common analytical characterization methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and molecular weight of 1,3,5-
Trimethylcyclohexane.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158894+#cas-number-and-molecular-weight-of-1-3-5-
trimethylcyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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